Cas no 1705068-05-8 (3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]benzonitrile)
3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]benzonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-[[Tetrahydro-7-(2-thienyl)-1,4-thiazepin-4(5H)-yl]carbonyl]benzonitrile
- 3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]benzonitrile
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- Inchi: 1S/C17H16N2OS2/c18-12-13-3-1-4-14(11-13)17(20)19-7-6-16(22-10-8-19)15-5-2-9-21-15/h1-5,9,11,16H,6-8,10H2
- InChI Key: NIIKITNBARMPAF-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=CC(C(N2CCC(C3SC=CC=3)SCC2)=O)=C1
3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6481-4285-2μmol |
3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]benzonitrile |
1705068-05-8 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6481-4285-5μmol |
3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]benzonitrile |
1705068-05-8 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6481-4285-10μmol |
3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]benzonitrile |
1705068-05-8 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6481-4285-20μmol |
3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]benzonitrile |
1705068-05-8 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6481-4285-1mg |
3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]benzonitrile |
1705068-05-8 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6481-4285-2mg |
3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]benzonitrile |
1705068-05-8 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6481-4285-3mg |
3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]benzonitrile |
1705068-05-8 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6481-4285-4mg |
3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]benzonitrile |
1705068-05-8 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6481-4285-5mg |
3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]benzonitrile |
1705068-05-8 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6481-4285-10mg |
3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]benzonitrile |
1705068-05-8 | 10mg |
$118.5 | 2023-09-08 |
3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]benzonitrile Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]benzonitrile
Introduction to 3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]benzonitrile (CAS No. 1705068-05-8)
3-[7-(Thiophen-2-yl)-1,4-thiazepane-4-carbonyl]benzonitrile, with the CAS number 1705068-05-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazepine derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.
The core structure of 3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]benzonitrile consists of a benzene ring linked to a thiazepine ring through a carbonyl group. The thiophene moiety attached to the thiazepine ring adds further complexity and functionality to the molecule. The presence of the nitrile group on the benzene ring enhances the compound's reactivity and solubility, making it an attractive candidate for various pharmaceutical applications.
Recent studies have highlighted the potential of 3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]benzonitrile in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been reported to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation.
In addition to its neuroprotective properties, 3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]benzonitrile has also demonstrated anti-inflammatory activity. In vitro studies have shown that it can effectively suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a promising candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of 3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]benzonitrile has been extensively studied in preclinical models. It exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, its metabolic stability in liver microsomes suggests that it may have a long half-life in vivo, which is advantageous for maintaining therapeutic concentrations over extended periods.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]benzonitrile in human subjects. Early phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential market approval.
The synthesis of 3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]benzonitrile involves several key steps, including the formation of the thiazepine ring and the attachment of the thiophene moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both research and commercial purposes.
In conclusion, 3-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]benzonitrile (CAS No. 1705068-05-8) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the treatment of neurodegenerative diseases and chronic inflammatory conditions. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical practice.
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